2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-(pyridin-2-ylmethylsulfanylmethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O2S/c1-17(2,3)21-16(20)19-11-7-5-9-15(19)13-22-12-14-8-4-6-10-18-14/h4,6,8,10,15H,5,7,9,11-13H2,1-3H3
• InChI Key: HYZLBELBLJUXQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CSCC2=CC=CC=N2
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protecting group and a pyridinylmethylsulfanylmethyl substituent at the 2-position of the piperidine ring. The tert-butyl ester group enhances solubility in organic solvents and stabilizes the compound during synthetic modifications, while the sulfur-containing pyridine moiety may influence electronic properties and ligand-receptor interactions in medicinal chemistry contexts. This compound is structurally related to several analogs, which differ in substituent placement, heterocyclic systems, or functional groups, as detailed below.

Preparation Methods

Hydrogenation of Pyridine Precursors

A common approach involves hydrogenating pyridine derivatives to form the piperidine core. For example:

• Catalytic Hydrogenation : Ruthenium dioxide (RuO₂) or palladium on carbon (Pd/C) catalyzes the reduction of pyridine intermediates under high hydrogen pressure (500–1,500 psig) and elevated temperatures (90–120°C).

• Byproduct Suppression : Adding amines (e.g., piperidine) as co-solvents minimizes N-methylated byproducts, improving yield (>80%).

Example Protocol :

• Charge a pressure vessel with 2-pyridineethanol (246 g), RuO₂ (2.5 g), and piperidine solvent.

• Pressurize with H₂ (500–1,500 psig) and heat to 110°C for 17 hours.

• Filter and distill to isolate 2-piperidineethanol (yield: 62–91%).

Sulfanylation and Alkylation

Introducing the sulfanylmethyl group requires nucleophilic substitution or coupling:

• Thiol-Epoxide Ring Opening : Reacting epoxide intermediates with pyridin-2-ylmethanethiol under basic conditions (e.g., triethylamine) forms the sulfanylmethyl linkage.

• Tosyl Chloride Activation : Tosyl chloride converts hydroxyl groups into leaving groups, enabling subsequent displacement by thiols (e.g., 85% yield in dichloromethane at 20°C).

Table 1: Sulfanylation Conditions

Substrate	Reagent	Solvent	Yield	Reference
4-Hydroxypiperidine-Boc	Tosyl chloride	CH₂Cl₂	85%
Epoxide intermediate	Pyridin-2-ylmethanethiol	THF	78%

Boc Protection of the Piperidine Amine

The tert-butyloxycarbonyl (Boc) group is introduced via reaction with di-tert-butyl dicarbonate:

• Conditions : Triethylamine (base) in dichloromethane or THF at 0–25°C.

• Yield : >90% when using excess Boc anhydride.

Optimized Protocol :

• Dissolve 4-hydroxypiperidine (5 g) in CH₂Cl₂ (50 mL).

• Add triethylamine (13.9 mL) and Boc anhydride (9.47 g).

• Stir for 20 hours at 20°C.

• Extract with CH₂Cl₂, dry (MgSO₄), and purify via silica chromatography.

Integrated Synthesis Routes

Three-Step Route from 1-Benzyl-4-Piperidone

• Reduction : Sodium borohydride reduces 1-benzyl-4-piperidone to 1-benzyl-4-piperidinol (yield: 88%).

• Debenzylation : Pd/C-catalyzed hydrogenolysis removes the benzyl group (yield: 92%).

• Boc Protection and Sulfanylation : Sequential Boc protection and tosylation/thiol displacement yield the target compound (overall yield: 68%).

Direct Coupling-Hydrogenation Cascade

A one-pot method combines Suzuki-Miyaura coupling and hydrogenation:

• Couple pyridin-2-ylmethanethiol with a bromopyridine derivative using isopropylmagnesium chloride (Turbo Grignard).

• Hydrogenate the product with Raney Ni under H₂ (50 psi) to saturate the pyridine ring.

• Boc-protect the amine (yield: 74%).

Challenges and Optimization

Catalyst Deactivation

Ruthenium and palladium catalysts lose activity after multiple cycles. "Pickling" catalysts with amines (e.g., piperidine) at 50°C for 2–5 hours restores efficiency.

Steric Hindrance

Bulky substituents on the piperidine ring slow sulfanylation. Using polar aprotic solvents (DMF, DMSO) accelerates the reaction .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or chromium(VI) oxide can be used to oxidize the sulfanylmethyl group.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can reduce the ester group to an alcohol.

• Substitution: Nucleophilic substitution reactions can be performed using alkyl halides in the presence of a strong base.

Major Products Formed:

• Oxidation: The oxidation of the sulfanylmethyl group can yield sulfoxides or sulfones.

• Reduction: Reduction of the ester group can produce piperidine-1-carboxylic acid tert-butyl ester.

• Substitution: Substitution reactions can lead to the formation of various alkylated derivatives.

Scientific Research Applications

Organic Synthesis

This compound serves as a building block in organic synthesis due to its ability to undergo various chemical reactions. It can be utilized in the synthesis of more complex molecules, particularly those involving pyridine and piperidine derivatives. The presence of the tert-butyl ester group enhances solubility and stability during reactions.

Coordination Chemistry

In coordination chemistry, it acts as a ligand , forming complexes with metal ions. This property is significant for developing catalysts and materials with specific electronic or magnetic properties.

Drug Discovery

The compound is being investigated for its bioactive potential in drug discovery. Its structural features allow it to interact with biological targets such as enzymes and receptors, making it a candidate for therapeutic agents against various diseases.

Medicinal Chemistry

Research has explored its therapeutic potential in treating conditions such as cancer and neurological disorders. The mechanism of action may involve modulation of enzyme activity or receptor binding, contributing to its efficacy in medicinal applications.

Material Science

In industry, this compound is being studied for its role in developing new materials, particularly those requiring specific chemical properties or functionalities. Its unique structure may lead to advancements in polymer chemistry or nanotechnology.

Case Study 1: Drug Development

A study focused on the synthesis of derivatives of 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester demonstrated promising results in inhibiting specific cancer cell lines. The derivatives exhibited enhanced potency compared to the parent compound, suggesting modifications can lead to improved therapeutic profiles.

Case Study 2: Catalysis

Research involving this compound as a ligand in metal-catalyzed reactions showed increased reaction rates and selectivity in cross-coupling reactions. The findings indicate that the ligand's electronic properties significantly impact the efficiency of catalytic processes.

Mechanism of Action

The mechanism by which 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, leading to biological responses. The exact pathways and targets involved would need to be determined through detailed biochemical studies.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers

3-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester This positional isomer () shifts the pyridinylmethylsulfanylmethyl group to the 3-position of the piperidine ring. Notably, this compound is listed as discontinued, possibly due to challenges in synthesis or stability issues .

Pyridine vs. Pyrimidine/Pyrazine Derivatives

2-(3-Nitro-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Key Features : Replaces the sulfanylmethyl linker with an oxymethyl group and introduces a nitro substituent on the pyridine ring ().
• Molecular Formula : C₁₆H₂₃N₃O₅; Molar Mass : 337.37 g/mol.
• The oxymethyl linker may decrease lipophilicity compared to sulfanylmethyl analogs .

2-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Key Features : Substitutes pyridine with a pyrimidine ring bearing ethoxy and methylsulfanyl groups ().
• Molecular Formula : C₁₈H₂₉N₃O₄S; Molar Mass : 383.51 g/mol.
• The ethoxy group increases steric bulk, which may influence binding affinity in biological targets .

4-[Methyl-(3-methyl-pyrazin-2-yl)-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Key Features : Incorporates a pyrazine ring and a tertiary amine linkage ().
• Impact: The pyrazine ring’s nitrogen-rich structure may enhance π-π stacking interactions. The methylamino group could modulate basicity, affecting pharmacokinetic properties .

Functional Group Variations

2-(2-Carboxyethyl)piperidine-1-carboxylic acid tert-butyl ester

• Key Features : Replaces the pyridinylmethylsulfanylmethyl group with a carboxyethyl substituent ().
• Molecular Formula: C₁₃H₂₃NO₄; Molar Mass: 257.33 g/mol.
• Impact : The carboxylic acid introduces acidity (pKa ~4-5), enabling pH-dependent solubility. This functional group is prone to esterification or amidation, offering diverse derivatization pathways .

(2R)-2-((1E)-2-(1-(p-toluenesulfonyl)-1,4,5,6-tetrahydropyridin-3-yl)-vinyl)-piperidine-1-carboxylic acid tert-butyl ester

• Key Features : Contains a tosyl-protected tetrahydropyridine and a vinyl linker ().
• Molecular Formula : C₂₄H₃₄N₂O₄S; Molar Mass : 446.60 g/mol.
• Impact : The tosyl group enhances stability during synthesis, while the vinyl group may participate in conjugation or cycloaddition reactions. Stereochemistry (2R) could influence chiral recognition in enzymatic systems .

Ester and Protecting Group Modifications

2-(4-TERT-BUTOXYCARBONYLAMINOPIPERIDINE-1-CARBONYL)PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER

• Key Features : Combines a benzyl ester and a pyrrolidine-carbonyl group ().
• Impact: The benzyl ester offers orthogonal protection compared to tert-butyl, enabling selective deprotection under hydrogenolytic conditions. The amide linkage may improve metabolic stability in drug design .

Research Implications

• Synthetic Utility : The tert-butyl ester group is widely used for amine protection, but analogs with benzyl or tosyl groups () highlight alternative strategies for selective deprotection.
• Physicochemical Properties : Sulfur-containing linkers (e.g., sulfanylmethyl) enhance lipophilicity, while carboxylic acids () improve aqueous solubility at physiological pH.

Biological Activity

2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 1353985-16-6, is a compound of interest due to its potential biological activities. The structure features a piperidine ring, a pyridine moiety, and a tert-butyl ester group, which contribute to its chemical properties and biological interactions.

The molecular formula of this compound is C17H26N2O2S, with a molecular weight of 322.47 g/mol. Its structural components suggest potential interactions with various biological targets, particularly in the realm of medicinal chemistry.

The biological activity of this compound can be attributed to its ability to interact with specific enzymes and receptors in biological systems. The presence of the piperidine ring allows for modulation of neurotransmitter systems, while the pyridine and sulfanyl groups may enhance binding affinity to target proteins.

Anticancer Properties

Research indicates that compounds similar to 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester exhibit inhibitory effects on various kinases associated with cancer progression. Inhibitors targeting glycogen synthase kinase 3 beta (GSK-3β) have shown promise in treating mood disorders and certain cancers. For instance, studies have demonstrated that modifications to piperidine derivatives can enhance selectivity and potency against GSK-3β, suggesting that this compound may share similar pathways .

Neurological Effects

Given the structural similarities to known psychoactive compounds, there is potential for this compound to influence neurological pathways. The piperidine structure is often associated with neuroactive properties, and derivatives have been explored for their effects on mood stabilization and cognitive enhancement. The modulation of GSK-3β has been linked to mood regulation, indicating that this compound could possess similar therapeutic effects .

Antimicrobial Activity

Preliminary studies on related compounds have shown antimicrobial properties against various pathogens. The presence of the pyridine ring may contribute to increased activity against bacterial strains, making it a candidate for further exploration in antimicrobial drug development .

Research Findings

Study	Findings	Reference
Inhibition of GSK-3β	Compounds showed IC50 values ranging from 4 to 680 nM against GSK-3β
Neuroactive potential	Modulation of mood disorders via GSK-3β inhibition
Antimicrobial activity	Related compounds demonstrated effectiveness against bacterial strains

Case Studies

• GSK-3β Inhibition Study : A series of piperidine derivatives were synthesized and tested for their ability to inhibit GSK-3β. One derivative exhibited significant potency, suggesting that modifications in the structure could lead to enhanced therapeutic effects in mood disorders .
• Antimicrobial Testing : A related compound was tested against common bacterial strains and showed promising results in inhibiting growth, indicating potential applications in developing new antibiotics .

Q & A

Q. What synthetic methodologies are established for preparing 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester?

• Methodological Answer : The compound can be synthesized via phase-transfer catalytic alkylation of tert-butyl ester derivatives. For example, tert-butyl N-(2-bromoethyl)iminodiacetate has been used in bisalkylation reactions with protected amino acids (e.g., L-glutamic acid or L-lysine derivatives), followed by deprotection to yield functionalized piperidine intermediates . Chiral catalysts (e.g., quaternary ammonium salts) enable enantioselective alkylation of thiazoline-4-carboxylic acid tert-butyl esters, which can be adapted for introducing pyridinylmethylthio groups . Key reagents include tert-butyl bromoacetate derivatives and phase-transfer catalysts.

Q. What analytical techniques are recommended for characterizing this compound?

• Methodological Answer :

• HPLC : Use a C18 column with a mobile phase of methanol and sodium acetate/sodium 1-octanesulfonate buffer (65:35, pH 4.6) for purity assessment. Adjust retention times using acetic acid for optimal resolution .
• NMR : Analyze the tert-butyl group (δ ~1.4 ppm in $^1$H NMR) and piperidine/pyridine protons (δ 7.0–8.5 ppm) to confirm substitution patterns.
• Mass Spectrometry : Confirm molecular weight (e.g., calculated $M_w$ ~380–400 g/mol for similar tert-butyl piperidine esters) via ESI-MS or MALDI-TOF .

Q. What safety protocols are critical for handling this compound?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods to avoid inhalation .
• Storage : Store in a cool (<25°C), dry environment away from strong oxidizers (e.g., peroxides) to prevent decomposition .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste. Avoid water jets to prevent dispersion .

Advanced Research Questions

Q. How can enantioselectivity be controlled during the synthesis of chiral derivatives?

• Methodological Answer : Enantioselectivity is achieved using chiral phase-transfer catalysts (e.g., binaphthyl-derived ammonium salts). For example, alkylation of 2-phenyl-2-thiazoline-4-carboxylic acid tert-butyl ester with (R)- or (S)-configured catalysts yields enantiomeric excess (ee) >90% . Optimize reaction parameters:

• Temperature : 0–5°C to minimize racemization.
• Solvent : Dichloromethane or toluene for improved catalyst stability.
• Substrate-to-catalyst ratio : 100:1 for cost-effective scalability .

Q. How to resolve contradictions in stability data under varying pH and temperature conditions?

• Methodological Answer : Perform accelerated stability studies (40°C/75% RH for 6 months) with periodic HPLC monitoring. For example:

Condition	Degradation Products	Reference
Acidic (pH 3)	Piperidine ring opening
Alkaline (pH 10)	tert-butyl ester hydrolysis
Oxidative (H$_2$O$_2$)	Sulfoxide/sulfone derivatives
Use lyophilization for long-term storage of acid-sensitive derivatives.

Q. What strategies improve reaction yields in multi-step syntheses involving tert-butyl ester intermediates?

• Methodological Answer :

• Protection/Deprotection : Use Boc (tert-butoxycarbonyl) groups for amine protection, which are stable under basic conditions and removable with TFA .
• Catalytic Systems : Palladium-XPhos complexes in tert-butanol enhance coupling efficiency (e.g., aryl halide intermediates, 80–95% yield) .
• Purification : Employ flash chromatography (silica gel, hexane/EtOAc gradient) or preparative HPLC for high-purity intermediates .

Q. How to address discrepancies in HPLC purity assessments caused by co-eluting impurities?

• Methodological Answer :

• Mobile Phase Optimization : Adjust buffer pH (4.6–5.2) or switch to acetonitrile-based gradients to improve peak separation .
• Derivatization : React residual thiols with iodoacetamide to shift retention times of sulfur-containing impurities .
• Orthogonal Methods : Validate purity via $^{13}$C NMR (tert-butyl carbonyl signal at ~170 ppm) or LC-MS/MS .